Cas no 2005099-45-4 (4-Chloro-6-(3-fluoropiperidin-1-yl)pyrimidine)

• Product Name: 4-Chloro-6-(3-fluoropiperidin-1-yl)pyrimidine
• CAS No: 2005099-45-4
• MF: C₉H₁₁ClFN₃
• MW: 215.655143976212
• CID: 5720839
• PubChem ID: 121200878
• Update Time: 2025-05-26

4-Chloro-6-(3-fluoropiperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS026708859
• 4-chloro-6-(3-fluoropiperidin-1-yl)pyrimidine
• F1907-4398
• starbld0024947
• 2005099-45-4
• 4-Chloro-6-(3-fluoropiperidin-1-yl)pyrimidine

• Inchi： 1S/C9H11ClFN3/c10-8-4-9(13-6-12-8)14-3-1-2-7(11)5-14/h4,6-7H,1-3,5H2
• InChI Key： PAVNFRILGZPFCH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCCC(C1)F

Computed Properties

• Exact Mass: 215.0625532g/mol
• Monoisotopic Mass: 215.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29Ų

Additional information on 4-Chloro-6-(3-fluoropiperidin-1-yl)pyrimidine

Research Brief on 4-Chloro-6-(3-fluoropiperidin-1-yl)pyrimidine (CAS: 2005099-45-4): Recent Advances and Applications

4-Chloro-6-(3-fluoropiperidin-1-yl)pyrimidine (CAS: 2005099-45-4) is a pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its role in the development of novel kinase inhibitors, particularly those targeting cancer-related pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Chloro-6-(3-fluoropiperidin-1-yl)pyrimidine as a precursor for the synthesis of selective PI3K inhibitors. The study demonstrated that modifications to the pyrimidine core, including the introduction of the 3-fluoropiperidinyl moiety, significantly enhanced the compound's binding affinity to PI3Kγ, a kinase implicated in tumor microenvironment regulation. The optimized derivatives exhibited potent anti-proliferative activity against several cancer cell lines, with IC50 values in the low nanomolar range.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the compound's utility in developing JAK2 inhibitors. The researchers synthesized a series of analogs and evaluated their inhibitory effects on JAK2-dependent signaling pathways. The results indicated that 4-Chloro-6-(3-fluoropiperidin-1-yl)pyrimidine served as a versatile scaffold, enabling the introduction of various substituents to fine-tune selectivity and potency. One of the lead compounds derived from this scaffold showed promising efficacy in a murine model of myeloproliferative neoplasms.

Beyond oncology, 4-Chloro-6-(3-fluoropiperidin-1-yl)pyrimidine has also been investigated for its potential in treating inflammatory diseases. A 2022 study in European Journal of Medicinal Chemistry reported its incorporation into TLR4 antagonists, which exhibited robust anti-inflammatory activity in vitro and in vivo. The fluoropiperidinyl group was found to play a critical role in stabilizing the antagonist-receptor interaction, thereby improving pharmacokinetic properties.

In summary, 4-Chloro-6-(3-fluoropiperidin-1-yl)pyrimidine (CAS: 2005099-45-4) represents a highly versatile building block in drug discovery, with demonstrated applications in oncology and inflammation. Its unique structural features, including the chloro and fluoropiperidinyl substituents, contribute to its efficacy as a kinase inhibitor scaffold. Future research is expected to further explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.